Cas no 140899-16-7 (diazanium dioxido-dioxo-molybdenum)

diazanium dioxido-dioxo-molybdenum structure
140899-16-7 structure
Product Name:diazanium dioxido-dioxo-molybdenum
CAS No:140899-16-7
MF:H8MoN2O4
MW:196.01452255249
CID:903265
PubChem ID:61578
Update Time:2025-04-19

diazanium dioxido-dioxo-molybdenum Chemical and Physical Properties

Names and Identifiers

    • diazanium dioxido-dioxo-molybdenum
    • Einecs 236-031-3
    • Diammonium tetraoxomolybdate(2-)
    • Diammonium molybdate ((nh4)2moo4)
    • Molybdate (moo42-), diammonium, (beta-4)-
    • Molybdate (moo42-), ammonium (1:2), (T-4)-
    • Ammonium molybdate
    • Diammonium molybdate
    • DTXSID5051654
    • diammonium tetraoxomolybdate
    • AmmoniumMolybdate
    • Ammonium molybdate ((NH4)2MoO4)
    • Molybdic acid (H2MoO4), diammonium salt
    • 140899-16-7
    • diazanium;dioxido(dioxo)molybdenum
    • bisammonium dioxido(dioxo)molybdenum
    • Molybdic acid, diammonium salt
    • Q473576
    • (NH4)2MoO4
    • 13106-76-8
    • ammonium orthomolybdate
    • CHEBI:91249
    • Molybdate (MoO42-), diammonium, (T-4)-
    • MFCD00011596
    • Inchi: 1S/Mo.2H3N.4O/h;2*1H3;;;;/q;;;;;2*-1/p+2
    • InChI Key: APUPEJJSWDHEBO-UHFFFAOYSA-P
    • SMILES: [Mo](=O)(=O)([O-])[O-].[NH4+].[NH4+]

Computed Properties

  • Exact Mass: 188.93175
  • Monoisotopic Mass: 197.953810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 62.2
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 82.3Ų

Experimental Properties

  • PSA: 133.92
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